Cas no 109202-53-1 (Benzenemethanamine, N-(phenylmethyl)-N-[(trimethylsilyl)methyl]-)
109202-53-1 structure
Product Name:Benzenemethanamine, N-(phenylmethyl)-N-[(trimethylsilyl)methyl]-
CAS No:109202-53-1
MF:C18H25NSi
MW:283.483305692673
CID:1187045
PubChem ID:20216318
Update Time:2025-04-20
Benzenemethanamine, N-(phenylmethyl)-N-[(trimethylsilyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-(phenylmethyl)-N-[(trimethylsilyl)methyl]-
- N-benzyl-1-phenyl-N-(trimethylsilylmethyl)methanamine
- SCHEMBL10711575
- DTXSID20603678
- N-Benzyl-1-phenyl-N-[(trimethylsilyl)methyl]methanamine
- N,N-Dibenzyl-1-(trimethylsilyl)methanamine
- 109202-53-1
-
- Inchi: 1S/C18H25NSi/c1-20(2,3)16-19(14-17-10-6-4-7-11-17)15-18-12-8-5-9-13-18/h4-13H,14-16H2,1-3H3
- InChI Key: QHQOOOFYXUDWHT-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)CN(CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 283.17575
- Monoisotopic Mass: 283.175626336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Benzenemethanamine, N-(phenylmethyl)-N-[(trimethylsilyl)methyl]- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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